Cas no 1020724-52-0 (Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate)

Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfinyl)acetate is a specialized sulfinyl-containing pyrazole derivative with applications in synthetic organic chemistry and pharmaceutical research. Its structure features a nitro-substituted pyrazole core linked to a sulfinylacetate moiety, offering reactivity for further functionalization. The compound’s sulfinyl group enhances its utility as an intermediate in asymmetric synthesis or as a precursor for bioactive molecules. The ethyl ester group provides solubility in organic solvents, facilitating purification and downstream reactions. Its nitro and methyl substituents contribute to stability and controlled reactivity, making it suitable for selective transformations. This compound is primarily of interest in medicinal chemistry for the development of novel heterocyclic scaffolds.

Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate structure

1020724-52-0 structure

Product Name:Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate

CAS No:1020724-52-0

MF:C₉H₁₃N₃O₅S

MW:275.281620740891

MDL:MFCD08558240

CID:4676813

PubChem ID:19616635

Update Time:2025-05-28

Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfinyl}acetate
- ETHYL ([(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFINYL)ACETATE
- STK351618
- SBB024651
- ethyl 2-{[(5-methyl-3-nitropyrazolyl)methyl]sulfinyl}acetate
- Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate
- MDL： MFCD08558240
- Inchi： 1S/C9H13N3O5S/c1-3-17-9(13)5-18(16)6-11-7(2)4-8(10-11)12(14)15/h4H,3,5-6H2,1-2H3
- InChI Key： IFHKLQFZNXLVPA-UHFFFAOYSA-N
- SMILES： S(CC(=O)OCC)(CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 346
Topological Polar Surface Area: 126

Ethyl ([(5-methyl-3-nitro-1H-pyrazol-1-YL)methyl]sulfinyl)acetate Pricemore >>

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